N-(3,4-dimethoxyphenyl)-2-((8-ethyl-3-phenyl-1,4,8-triazaspiro[4.5]deca-1,3-dien-2-yl)thio)acetamide

• IUPAC Name: N-(3,4-dimethoxyphenyl)-2-[(8-ethyl-2-phenyl-1,4,8-triazaspiro[4.5]deca-1,3-dien-3-yl)sulfanyl]acetamide
• InChI: InChI=1S/C25H30N4O3S/c1-4-29-14-12-25(13-15-29)27-23(18-8-6-5-7-9-18)24(28-25)33-17-22(30)26-19-10-11-20(31-2)21(16-19)32-3/h5-11,16H,4,12-15,17H2,1-3H3,(H,26,30)
• InChI Key: MQCYHOPFVBVBGY-UHFFFAOYSA-N
• Canonical SMILES: CCN1CCC2(CC1)N=C(C(=N2)SCC(=O)NC3=CC(=C(C=C3)OC)OC)C4=CC=CC=C4
• Molecular Formula: C25H30N4O3S
• Molecular Weight: 466.6 g/mol

Description

N-(3,4-dimethoxyphenyl)-2-((8-ethyl-3-phenyl-1,4,8-triazaspiro[4.5]deca-1,3-dien-2-yl)thio)acetamide is a useful research compound. Its molecular formula is C25H30N4O3S and its molecular weight is 466.6. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Enzyme Inhibition Studies

• Cholinesterase Inhibition : N-aryl derivatives of related compounds have been synthesized and evaluated for inhibitory potential against acetylcholinesterase (AChE) and butyrylcholinestrase (BChE). These compounds showed moderate to good activities against the tested enzymes, with some exhibiting potent inhibitory potential (Riaz et al., 2020).

Antitumor and Anticancer Activity

• Antitumor Potential : N-[4-(benzothiazole-2-yl)phenyl]acetamide derivatives, similar in structure, have been synthesized and screened for potential antitumor activity against various human tumor cell lines. Some compounds showed considerable anticancer activity (Yurttaş et al., 2015).
• Synthesis of Cancer Therapeutics : The synthesis of compounds with a similar structure for potential use as anticancer agents has been reported. Such compounds have shown promising results in inhibitory activities against specific cancer cell lines (Fa-qian et al., 2005).

Synthesis of Novel Compounds

• Development of Novel Therapeutics : The discovery and synthesis of compounds with similar structures, exhibiting high affinity for specific receptors, indicate the potential for developing novel therapeutic agents. These compounds have been synthesized as part of efforts to discover new drugs (Röver et al., 2000).

Antiviral Evaluation

• Anti-Influenza and Anticoronavirus Activity : Certain derivatives have been synthesized and evaluated for their antiviral activity. Some compounds showed strong activity against influenza A/H3N2 virus and inhibited human coronavirus 229E, highlighting the potential for antiviral drug development (Apaydın et al., 2020).

Antimicrobial and Antifungal Activities

• Potential Antimicrobial Agents : The synthesis and in vitro antibacterial activity of related compounds have been evaluated, showing effectiveness against various bacteria and fungi, indicating potential for antimicrobial drug development (Baviskar et al., 2013).